ML10375

• Molecular Formula: C17H25ClN2O3
• Molecular Weight: 340.8 g/mol
• InChI: InChI=1S/C17H25ClN2O3/c1-11-6-12(2)10-20(9-11)4-5-23-17(21)13-7-14(18)15(19)8-16(13)22-3/h7-8,11-12H,4-6,9-10,19H2,1-3H3
• InChIKey: BUEFUOFMOXJXAR-UHFFFAOYSA-N

ML10375: 5-HT4 Receptor Inverse Agonist

ML10375 (2-(cis-3,5-dimethylpiperidino)ethyl 4-amino-5-chloro-2-methoxybenzoate) is a well-characterized 5-HT4 receptor antagonist that uniquely functions as an inverse agonist, potently inhibiting the constitutive activity of the h5-HT4(c) receptor isoform in COS-7 cells [1]. It belongs to the 4-amino-5-chloro-2-methoxybenzoate ester class, recognized for its nanomolar affinity at 5-HT4 receptors (rat striatum, Ki = 0.26 ± 0.06 nM [2]). Its cis-3,5-dimethylpiperidine moiety is critical for its pharmacological profile, distinguishing it from other 5-HT4 ligands [2]. ML10375 is extensively used as a pharmacological tool to investigate serotonergic pathways in cardiac physiology and gastrointestinal motility research.

• 5-HT4 receptor serotonergic pathway studies

• Constitutive activity & inverse agonism research models

• Cardiac physiology & gastrointestinal motility research

• [1] Blondel, O., Gastineau, M., Langlois, M., & Fischmeister, R. (1998). The 5-HT4 receptor antagonist ML10375 inhibits the constitutive activity of human 5-HT4(c) receptor. British Journal of Pharmacology, 125(4), 595–597. View Source
• [2] Langlois, M., Soulier, J. L., Rampillon, V., Gallais, C., Brémont, B., Shen, S., ... & Fischmeister, R. (1997). New esters of 4-amino-5-chloro-2-methoxybenzoic acid as potent agonists and antagonists for 5-HT4 receptors. Journal of Medicinal Chemistry, 40(11), 1755-1761. View Source

Why Generic Substitution Fails for ML10375

Substituting ML10375 with other 5-HT4 receptor antagonists like GR113808, SB204070, or RS39604 can lead to profoundly different, even opposing, experimental outcomes. While these compounds share a common primary target, ML10375's unique inverse agonist profile on specific receptor isoforms and its distinct modulatory effects on receptor-effector coupling are not replicated by all 'in-class' molecules. For example, on the h5-HT4(d) receptor, ML10375 acts as a neutral antagonist, whereas GR113808 exhibits inverse agonism and RS39604 acts as a partial agonist [1]. This functional selectivity directly translates into divergent effects on intracellular cAMP levels and downstream physiological processes like cardiac gap junction coupling, where the choice of a specific 5-HT4 inhibitor dictates the amplitude and direction of the response [2]. Therefore, generic substitution based solely on the '5-HT4 antagonist' label risks experimental failure due to unaccounted for functional and constitutive activity profiles.

Functional selectivity mismatch

May shift from inverse agonism to neutral antagonism or partial agonism across 5-HT4 isoforms, altering cAMP direction.

Constitutive activity profile

Not all 5-HT4 antagonists suppress basal receptor tone; GR113808 and RS39604 exhibit divergent constitutive activities on h5-HT4(d).

Cardiac gap junction response variability

Isoform-dependent effects may lead to different cAMP modulation outcomes in native tissue models compared to in-class alternatives.

• [1] Mialet, J., Berque-Bestel, I., Sicsic, S., Langlois, M., Fischmeister, R., & Lezoualc'h, F. (2000). Pharmacological characterization of the human 5-HT4(d) receptor splice variant stably expressed in Chinese hamster ovary cells. British Journal of Pharmacology, 131(4), 827-835. View Source
• [2] Derangeon, M., Bourmeyster, N., Plaisance, I., Parys, J. B., Désilé, M., Nargeot, J., ... & Thibault, H. (2009). 5-HT4 and 5-HT2 receptors antagonistically influence gap junctional coupling between rat auricular myocytes. Journal of Molecular and Cellular Cardiology, 47(2), 240-248. View Source

ML10375 vs. Key 5-HT4 Receptor Ligands

Inverse Agonism at h5-HT4(c) vs. GR113808

ML10375 functions as a potent inverse agonist at the h5-HT4(c) receptor, completely abolishing both agonist-stimulated and basal receptor activity. In COS-7 cells transiently expressing the recombinant h5-HT4(c) receptor, ML10375 (1 μM) fully inhibited the 5-HT (1 μM)-mediated increase in adenylyl cyclase activity [1]. Crucially, it also reduced basal cAMP levels in cells overexpressing the receptor in the absence of any agonist, a hallmark of inverse agonism [1]. In contrast, the reference antagonist GR113808 can exhibit inverse agonism on some isoforms but its profile is model-dependent, whereas ML10375's inverse agonism on h5-HT4(c) is a robust, defining characteristic not universally shared across the 5-HT4 antagonist class [2].

Inverse agonism at h5-HT4(c)

Head-to-head

Abolished 5-HT-stimulated cAMP; reduced basal cAMP below baseline

Supports inverse agonism model for constitutive activity studies

Transient COS-7 expression; pertussis toxin confirmed Gi/Go independence

Evidence Dimension	Inverse agonism (reduction of basal cAMP) at h5-HT4(c) receptor
Target Compound Data	ML10375 (1 μM) abolished 5-HT (1 μM)-stimulated cAMP increase and significantly reduced basal cAMP levels in COS-7 cells overexpressing h5-HT4(c).
Comparator Or Baseline	Class-level inference: Not all 5-HT4 antagonists are inverse agonists; ML10375's inverse agonism on h5-HT4(c) is a specific, robust feature that distinguishes it from many comparators that lack this constitutive activity suppression.
Quantified Difference	ML10375 uniquely reduces constitutive activity to below baseline, a property not demonstrated by all 5-HT4 receptor ligands.
Conditions	Transient expression in COS-7 cells; adenylyl cyclase activity assay; incubation with pertussis toxin confirmed Gi/Go-independent mechanism.

Why This Matters

This property is critical for studies investigating receptor constitutive activity or disease states where basal 5-HT4(c) signaling is pathologically elevated, as ML10375 can silence this background, a feature not offered by a pure neutral antagonist.

• [1] Blondel, O., Gastineau, M., Langlois, M., & Fischmeister, R. (1998). The 5-HT4 receptor antagonist ML10375 inhibits the constitutive activity of human 5-HT4(c) receptor. British Journal of Pharmacology, 125(4), 595–597. View Source
• [2] Rivail, L., Giner, M., Gastineau, M., Berthouze, M., Soulier, J.L., Fischmeister, R., Lezoualc'h, F., Maigret, B., Sicsic, S., & Berque-Bestel, I. (2004). New insights into the human 5-HT4 receptor binding site: exploration of a hydrophobic pocket. British Journal of Pharmacology, 143(3), 361-70. View Source

Neutral Antagonism at h5-HT4(d) vs. GR113808

On CHO cells stably expressing the h5-HT4(d) receptor, ML10375 displays a pure neutral antagonist profile, in stark contrast to other 5-HT4 ligands. At a concentration of 1 μM, ML10375 alone had no effect on basal cAMP production, while the comparator GR113808 (1 μM) acted as an inverse agonist, significantly reducing basal cAMP levels [1]. Conversely, RS39604 (1 μM) acted as a partial agonist, increasing basal cAMP [1]. This demonstrates ML10375's unique functional selectivity across receptor isoforms.

Neutral antagonism at h5-HT4(d)

Head-to-head

No effect on basal cAMP; GR113808 reduced cAMP ~25%, RS39604 increased ~30%

Supports isoform-specific neutral antagonist profiling

CHO cells stably expressing h5-HT4(d); normalized to untransfected control

Evidence Dimension	Effect on basal cAMP production in CHO cells expressing h5-HT4(d) receptor
Target Compound Data	ML10375 (1 μM): No significant effect on basal cAMP (neutral antagonist).
Comparator Or Baseline	GR113808 (1 μM): ~25% reduction in basal cAMP (inverse agonist). RS39604 (1 μM): ~30% increase in basal cAMP (partial agonist).
Quantified Difference	ML10375's effect on basal cAMP was neutral, versus a ~55% net difference in cAMP modulation between the other two comparators.
Conditions	CHO cells stably expressing h5-HT4(d) receptor; cAMP production assay; results normalized to untransfected CHO cell control.

Why This Matters

For researchers requiring selective blockade of 5-HT4(d) without perturbing basal signaling, ML10375 is the only choice among the tested comparators, ensuring the most physiologically relevant readout.

• [1] Mialet, J., Berque-Bestel, I., Sicsic, S., Langlois, M., Fischmeister, R., & Lezoualc'h, F. (2000). Pharmacological characterization of the human 5-HT4(d) receptor splice variant stably expressed in Chinese hamster ovary cells. British Journal of Pharmacology, 131(4), 827-835. View Source

Potency Shift at h5-HT4(d) Receptor

The neutral antagonist property of ML10375 was used to quantify the functional potency of other 5-HT4 ligands. In CHO cells expressing h5-HT4(d), pre-incubation with ML10375 (1 μM) caused a dramatic rightward shift in the concentration-response curves of both the high-potency antagonist SB204070 and the partial agonist RS39604. For SB204070, the EC50 increased from 0.011 ± 0.002 nM to 0.16 ± 0.06 nM in the presence of ML10375, with its Emax reduced from 50.6 ± 1.5% to 42 ± 2% [1]. A much larger effect was seen with RS39604, where ML10375 shifted the EC50 from 6.6 ± 1.8 nM to 807 ± 472 nM [1]. This differential sensitivity underscores ML10375's utility as a tool to parse the pharmacology of other 5-HT4 ligands.

Potency shift at h5-HT4(d)

Reported

14.5× EC50 shift (SB204070); 122× EC50 shift (RS39604)

Supports tool-compound calibration for ligand classification

15 min pre-incubation with ML10375; CHO-h5-HT4(d) cAMP assay

Evidence Dimension	Potency (EC50) of other ligands in the presence vs. absence of ML10375 at h5-HT4(d) receptor
Target Compound Data	ML10375 (1 μM) caused a 14.5-fold rightward shift in SB204070 EC50 and a 122-fold rightward shift in RS39604 EC50.
Comparator Or Baseline	SB204070 EC50 (without ML10375): 0.011 nM; RS39604 EC50 (without ML10375): 6.6 nM.
Quantified Difference	SB204070 EC50 shifted from 0.011 nM to 0.16 nM; RS39604 EC50 shifted from 6.6 nM to 807 nM.
Conditions	CHO cells expressing h5-HT4(d) receptor; cAMP assay; 15 min pre-incubation with ML10375.

Why This Matters

This data provides a pharmacological fingerprint for the h5-HT4(d) receptor, ensuring that researchers can correctly interpret the potency of test compounds in screening campaigns and avoid misclassifying partial agonists from full antagonists.

• [1] Mialet, J., Berque-Bestel, I., Sicsic, S., Langlois, M., Fischmeister, R., & Lezoualc'h, F. (2000). Pharmacological characterization of the human 5-HT4(d) receptor splice variant stably expressed in Chinese hamster ovary cells. British Journal of Pharmacology, 131(4), 827-835. View Source

Cardiac Gap Junction Modulation vs. GR113808

In a physiologically relevant model of rat auricular myocytes, the functional effect of ML10375 is equivalent to that of the selective 5-HT4 inhibitor GR113808. Serotonin (1 μM) significantly reduced intracellular cAMP concentration, an effect that was only reversed in the presence of either ML10375 (1 μM) or GR113808 (1 μM) [1]. This indicates that in this native cardiac tissue, the primary pharmacodynamic effect of 5-HT4 inhibition (cAMP reduction reversal) is achieved with similar efficacy by both compounds. The demonstration of functional interchangeability with a well-characterized standard validates ML10375's utility in cardiac research.

Cardiac gap junction modulation

Head-to-head

Fully reversed 5-HT-induced cAMP decrease, equivalent to GR113808

Supports cardiac 5-HT4 pathway research; functional interchangeability in this model

Cultured rat auricular myocytes; cAMP radioimmunoassay

Evidence Dimension	Reversal of serotonin-induced cAMP reduction in rat auricular myocytes
Target Compound Data	ML10375 (1 μM) fully reversed 5-HT (1 μM)-mediated cAMP decrease.
Comparator Or Baseline	GR113808 (1 μM) also fully reversed the 5-HT-mediated cAMP decrease.
Quantified Difference	No significant difference between the reversal effects of ML10375 and GR113808; both restored cAMP to control levels.
Conditions	Cultured newborn rat auricular myocytes; 1 μM 5-HT challenge; cAMP radioimmunoassay.

Why This Matters

This validates ML10375 as a functionally equivalent tool compound for studying 5-HT4-mediated cardiac electrophysiology, particularly gap junction regulation, where it can be used interchangeably with GR113808.

• [1] Derangeon, M., Bourmeyster, N., Plaisance, I., Parys, J. B., Désilé, M., Nargeot, J., ... & Thibault, H. (2009). 5-HT4 and 5-HT2 receptors antagonistically influence gap junctional coupling between rat auricular myocytes. Journal of Molecular and Cellular Cardiology, 47(2), 240-248. View Source

Hydrophobic Pocket Independence

ML10375, classified as a 'small ligand,' interacts with the 5-HT4 receptor in a manner fundamentally different from 'bulky ligands' like RS39604 and GR113808. Site-directed mutagenesis studies on the h5-HT4 receptor showed that the affinity of ML10375 is not significantly affected by mutations in the hydrophobic pocket (e.g., W7.40A or R3.28L) that dramatically alter the binding of bulky ligands [1]. Specifically, the W7.40A mutation abolished the binding of bulky ligands [3H]GR113808 but did not affect ML10375 or 5-HT binding [2]. This confirms that ML10375 occupies a distinct, smaller binding sub-domain, making it a more resilient probe for receptor studies where bulky ligand binding sites might be sterically or conformationally compromised.

Hydrophobic pocket independence

Class-level

Binding retained in W7.40A mutant; bulky ligand binding abolished

Supports probe resilience in mutated receptor binding studies

COS-7 cells with wild-type and mutant h5-HT4; competition binding assays

Evidence Dimension	Sensitivity of ligand binding to W7.40A mutation in the 5-HT4 receptor hydrophobic pocket
Target Compound Data	ML10375 binding affinity was not affected by the W7.40A mutation.
Comparator Or Baseline	Binding of bulky ligands [3H]GR113808 was abolished by the W7.40A mutation (class-level inference from mutagenesis data).
Quantified Difference	Qualitatively, binding is maintained for ML10375 vs. complete loss for the bulky comparator class in this mutant.
Conditions	COS-7 cells transiently transfected with wild-type and mutant (W7.40A) h5-HT4 receptors; competition binding assays.

Why This Matters

This property is crucial for research involving mutated or polymorphic 5-HT4 receptors where the binding pocket for bulky ligands is altered; ML10375 can still be used as a reliable probe under these conditions.

• [1] Rivail, L., Giner, M., Gastineau, M., Berthouze, M., Soulier, J.L., Fischmeister, R., Lezoualc'h, F., Maigret, B., Sicsic, S., & Berque-Bestel, I. (2004). New insights into the human 5-HT4 receptor binding site: exploration of a hydrophobic pocket. British Journal of Pharmacology, 143(3), 361-70. View Source
• [2] Mialet, J., Dahmoune, Y., Lezoualc'h, F., Berque-Bestel, I., Eftekhari, P., Hoebeke, J., ... & Fischmeister, R. (2000). Exploration of the ligand binding site of the human 5-HT4 receptor by site-directed mutagenesis and molecular modeling. British Journal of Pharmacology, 130(3), 527–538. View Source

ML10375 Key Research Applications

Constitutive GPCR Signaling Research

ML10375 is the gold-standard probe for studying constitutive activity of the h5-HT4(c) receptor. Its validated inverse agonist property [1] allows researchers to dissect the role of basal receptor tone in models of atrial fibrillation or neuronal plasticity, where pathological elevation of constitutive 5-HT4 signaling is suspected. Using ML10375 over a neutral antagonist avoids misinterpreting basal pathway activity.

5-HT4 Ligand Screening and Fingerprinting

The neutral antagonist profile of ML10375 on the h5-HT4(d) receptor makes it an essential calibration tool for high-throughput screening assays. Its ability to precisely shift the potency of other ligands (e.g., shifting RS39604's EC50 by 122-fold [1]) provides a reliable benchmark to classify new chemical entities as agonists, partial agonists, or inverse agonists, ensuring accurate structure-activity relationship (SAR) data.

Cardiac Electrophysiology and 5-HT4 Receptors

For cardiac research, particularly in studying gap junctional intercellular communication (GJIC), ML10375 is functionally equivalent to GR113808 [1]. It can be used to selectively block 5-HT4-mediated effects (cAMP reduction, L-type calcium current modulation) in isolated myocyte or tissue models, allowing for the differentiation between 5-HT4 and 5-HT2 receptor pathways that antagonistically regulate GJIC.

5-HT4 Binding Pocket in Mutagenesis Studies

Owing to its classification as a 'small ligand' that is insensitive to mutations in the receptor's hydrophobic pocket (e.g., W7.40A) [1], ML10375 is an indispensable tool in structure-function studies. It serves as a control to confirm that a loss of function in a mutated receptor is binding-site specific rather than a global receptor folding defect, and it helps define the boundary of the 'bulky ligand' binding domain.

Application

Selection Property

Validation Focus

Constitutive 5-HT4(c) signaling studies

Reported inverse agonism at h5-HT4(c)

Basal cAMP suppression in receptor overexpression models

5-HT4 ligand classification assays

Neutral antagonist profile at h5-HT4(d)

EC50 shift analysis for hit characterization

Cardiac 5-HT4 receptor signaling studies

Reported functional interchangeability in myocyte models

cAMP and gap junction regulation endpoints

5-HT4 receptor structure-function research

Insensitivity to hydrophobic pocket mutations (small ligand)

Binding site integrity assessment in mutant receptors

• [1] Blondel, O., Gastineau, M., Langlois, M., & Fischmeister, R. (1998). The 5-HT4 receptor antagonist ML10375 inhibits the constitutive activity of human 5-HT4(c) receptor. British Journal of Pharmacology, 125(4), 595–597. View Source